2-{[3-(4-chlorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-ethyl-N-phenylacetamide

• IUPAC Name: 2-[3-(4-chlorophenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-ethyl-N-phenylacetamide
• InChI: InChI=1S/C22H18ClN3O2S2/c1-2-25(16-6-4-3-5-7-16)19(27)14-30-22-24-18-12-13-29-20(18)21(28)26(22)17-10-8-15(23)9-11-17/h3-13H,2,14H2,1H3
• InChI Key: PAARWLUBQOJBPH-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC=C1)C(=O)CSC2=NC3=C(C(=O)N2C4=CC=C(C=C4)Cl)SC=C3
• Molecular Formula: C22H18ClN3O2S2
• Molecular Weight: 456.0 g/mol

Description

The compound “2-{[3-(4-chlorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-ethyl-N-phenylacetamide” is a complex organic molecule. It is a derivative of thieno[3,2-d]pyrimidine. Unfortunately, there is limited information available on this specific compound.

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its name and general knowledge of organic chemistry. It contains a thieno[3,2-d]pyrimidine core, which is a bicyclic structure consisting of a thiophene ring fused with a pyrimidine ring. The molecule also contains a sulfanyl group (-SH), an ethyl group (-CH2CH3), and a phenyl group (C6H5) attached to the core structure.

Chemical Reactions Analysis

The chemical reactions involving this compound are not explicitly mentioned in the available literature.

Scientific Research Applications

Dual Enzyme Inhibition

Compounds with the thieno[2,3-d]pyrimidine scaffold have been synthesized as potential dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), enzymes critical for DNA synthesis and repair. These inhibitors are essential for developing anticancer therapies due to their role in halting tumor cell proliferation. For instance, N-{4-[(2-Amino-6-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-5-yl)sulfanyl]benzoyl}-L-glutamic acid and its analogs demonstrated potent inhibitory activities against both human TS and DHFR, with some compounds achieving IC50 values in the nanomolar range, indicating their potential efficacy in cancer treatment (Gangjee et al., 2008).

Anticancer Activity

Thieno[3,2-d]pyrimidine derivatives have been synthesized and evaluated for their anticancer activity. For example, new 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives were synthesized and displayed potent anticancer activity against several human cancer cell lines, including breast adenocarcinoma (MCF-7), cervical carcinoma (HeLa), and colonic carcinoma (HCT-116). Some of these compounds were nearly as active as doxorubicin, a standard chemotherapy medication, highlighting their potential as effective anticancer agents (Hafez & El-Gazzar, 2017).

Antimicrobial Activity

Additionally, some thieno[2,3-d]pyrimidine derivatives have been investigated for their antimicrobial properties. Novel heterocyclic compounds containing a sulfonamido moiety and based on thiophenyl-substituted benzidines were synthesized and showed promising antibacterial activity. These studies underscore the potential of thieno[2,3-d]pyrimidine derivatives in developing new antimicrobial agents, which is crucial given the rising concern over antibiotic resistance (Azab et al., 2013).

Safety and Hazards

The safety and hazards associated with this compound are not explicitly mentioned in the available literature.

Future Directions

Given the limited information available on this compound, future research could focus on elucidating its synthesis, chemical reactions, mechanism of action, and physical and chemical properties. Additionally, its potential biological activities and safety profile could be explored.